Cas no 31685-34-4 (1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone)
31685-34-4 structure
Product Name:1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone
CAS No:31685-34-4
MF:C8H9NO2
MW:151.162562131882
CID:299934
PubChem ID:12379766
Update Time:2025-04-19
1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone
- 2,5-diacetylpyrrole
- Ethanone,1,1'-(1H-pyrrole-2,5-diyl)bis-
- Pyrrole,2,5-diacetyl- (6CI,8CI)
- 1,1'-(1H-pyrrole-2,5-diyl)diethanone
- 2,5-Diacetylpyrrol
- SCHEMBL18744693
- 31685-34-4
-
- Inchi: 1S/C8H9NO2/c1-5(10)7-3-4-8(9-7)6(2)11/h3-4,9H,1-2H3
- InChI Key: XBGJHMUFLXNHIV-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=C(C(C)=O)N1
Computed Properties
- Exact Mass: 151.06337
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 49.93
1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
31685-34-4 (1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone) Related Products
- 6982-72-5(1-(5-methyl-1H-pyrrol-2-yl)-Ethanone)
- 6940-57-4(1-(6-methyl-2-pyridyl)ethanone)
- 1122-62-9(1-(pyridin-2-yl)ethan-1-one)
- 1129-30-2(2,6-Diacetylpyridine)
- 1072-83-9(2-Acetylpyrrole)
- 20857-21-0(2-Pyridinecarboxaldehyde,6-acetyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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